3-bromo-N-(2-fluoro-5-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzamide

• IUPAC Name: 3-bromo-N-[2-fluoro-5-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzamide
• InChI: InChI=1S/C22H15BrFN3O2/c1-13-25-19-8-3-2-7-17(19)22(29)27(13)16-9-10-18(24)20(12-16)26-21(28)14-5-4-6-15(23)11-14/h2-12H,1H3,(H,26,28)
• InChI Key: PAAYFTVGAPSZGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=O)N1C3=CC(=C(C=C3)F)NC(=O)C4=CC(=CC=C4)Br
• Molecular Formula: C22H15BrFN3O2
• Molecular Weight: 452.3 g/mol

Description

3-bromo-N-(2-fluoro-5-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as BIBF 1120 or Vargatef, and it is a small molecule inhibitor of several receptor tyrosine kinases.

Scientific Research Applications

Synthetic Methodologies

Research in synthetic chemistry often explores the development of novel compounds with potential pharmaceutical applications. For instance, studies on the synthesis of biphenyl derivatives, like 2-Fluoro-4-bromobiphenyl, highlight methods for constructing complex molecules that could serve as intermediates for further chemical transformations. These methodologies may be relevant for synthesizing compounds with structures similar to "3-bromo-N-(2-fluoro-5-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzamide," offering insights into potential synthetic routes and the challenges involved in their production (Qiu et al., 2009).

Biomedical Applications

Quinazoline derivatives have been extensively studied for their biological activities, including their roles as kinase inhibitors and potential anticancer agents. The structural motif of quinazoline is central to the pharmacological importance of many compounds, demonstrating significant efficacy in various therapeutic areas, from anti-tumor to anti-microbial activities. Such studies underscore the potential of complex benzamide derivatives in drug discovery and development, suggesting that compounds like "3-bromo-N-(2-fluoro-5-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzamide" could be explored for similar applications (Danao et al., 2021).

Potential as Therapeutic Agents

The exploration of small molecule inhibitors, particularly those targeting enzymes or receptors involved in disease pathogenesis, is a crucial area of medicinal chemistry. For example, studies on the design of competitive, small-molecule inhibitors of coagulation factor Xa reveal the intricate balance between potency, selectivity, and pharmacokinetic properties required for successful drug candidates. These research efforts illustrate the potential of benzamide derivatives in the development of new therapeutic agents, hinting at the possibility that similarly structured compounds could be designed to target specific biological pathways (Pauls et al., 2001).